Cas no 1082041-44-8 (6-Cyano-4-chloro (1H)indazole)

• Product Name: 6-Cyano-4-chloro (1H)indazole
• CAS No: 1082041-44-8
• MF: C₈H₄ClN₃
• MW: 177.590459823608
• CID: 4560127
• PubChem ID: 53399322
• Update Time: 2024-11-06

6-Cyano-4-chloro (1H)indazole Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-4-chloro (1H)indazole
• AKOS006302312
• 6-Cyano-4-chloro(1H)indazole
• 4-chloro-1H-indazole-6-carbonitrile
• AT37588
• 4-chloro-2H-indazole-6-carbonitrile
• 1082041-44-8

• Inchi： 1S/C8H4ClN3/c9-7-1-5(3-10)2-8-6(7)4-11-12-8/h1-2,4H,(H,11,12)
• InChI Key： LZAOGFFINHGIEF-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Cl)=CC(C#N)=C2)C=N1

Computed Properties

• Exact Mass: 177.0093748g/mol
• Monoisotopic Mass: 177.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 52.5Ų